Cas no 1612-74-4 (1H-1,3-Diazepine,4,5,6,7-tetrahydro-)

• Product Name: 1H-1,3-Diazepine,4,5,6,7-tetrahydro-
• CAS No: 1612-74-4
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• CID: 151545
• PubChem ID: 22712811
• Update Time: 2025-04-19

1H-1,3-Diazepine,4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,3-Diazepine,4,5,6,7-tetrahydro-
• 1,3-Diazacyclohept-1-ene
• DTXSID301335968
• 1612-74-4
• AKOS006353781

• Inchi： 1S/C5H10N2/c1-2-4-7-5-6-3-1/h5H,1-4H2,(H,6,7)
• InChI Key： DENXBHJBFMGWBK-UHFFFAOYSA-N
• SMILES： N1C=NCCCC1

Computed Properties

• Exact Mass: 98.0845
• Monoisotopic Mass: 98.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 24.4A^2

Experimental Properties

• PSA: 24.39